Cas no 131819-22-2 (1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene)

• Product name: 1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene
• CAS No: 131819-22-2
• MF: C₁₇H₂₃F₃
• MW: 284.35972
• CID: 64140
• PubChem ID: 15176841

1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene
• 1,2,3-trifluoro-5-(4-pentylcyclohexyl)benzene
• Benzene, 1,2,3-trifluoro-5-(trans-4-pentylcyclohexyl)-
• FT-0704781
• 131819-22-2
• AKOS015918107
• SCHEMBL9506596
• DTXSID30569635
• SCHEMBL9506590
• A851994
• Benzene,1,2,3-trifluoro-5-(trans-4-pentylcyclohexyl)-

• Inchi： InChI=1S/C17H23F3/c1-2-3-4-5-12-6-8-13(9-7-12)14-10-15(18)17(20)16(19)11-14/h10-13H,2-9H2,1H3
• InChI Key： SBXPWEXVHHTJOO-UHFFFAOYSA-N
• SMILES： FC1C=C(C2CCC(CCCCC)CC2)C=C(F)C=1F

Computed Properties

• Exact Mass: 284.17500
• Monoisotopic Mass: 284.17518522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.051
• PSA: 0.00000
• LogP: 5.95800